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Compound of Interest

Compound Name: Glycylproline

Cat. No.: B3032158 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides essential, immediate

safety and logistical information for the handling of Glycylproline, a dipeptide composed of

glycine and proline.

Personal Protective Equipment (PPE)
When handling Glycylproline, adherence to the following personal protective equipment

guidelines is mandatory to minimize exposure and ensure personal safety.

Summary of Recommended Personal Protective Equipment

Safety Operating Guide

Check Availability & Pricing
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PPE Category Recommended Equipment Rationale

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US).[1] A face shield

may be required for operations

with a high risk of splashing.

Glycylproline is classified as

causing serious eye irritation.

[2][3]

Skin Protection

Wear appropriate protective

gloves (e.g., Nitrile rubber) and

impervious clothing to prevent

skin exposure.[1]

To prevent direct contact with

the skin.

Respiratory Protection

Under normal use conditions

with adequate ventilation,

respiratory protection is not

typically required. If dust

formation is likely or if

exposure limits are exceeded,

use a full-face respirator with a

particulate filter.[1]

To prevent inhalation of dust

particles.

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling Glycylproline from receipt to use will minimize

contamination risks and ensure the compound's stability.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.echemi.com/sds/glycyl-l-proline-pid_Rock15656.html
https://www.chemicalbook.com/msds/glycyl-l-proline.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/glycylproline
https://www.echemi.com/sds/glycyl-l-proline-pid_Rock15656.html
https://www.echemi.com/sds/glycyl-l-proline-pid_Rock15656.html
https://www.benchchem.com/product/b3032158?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3032158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Receiving and Inspection

2. Storage

3. Handling (In the Laboratory)

Visually inspect container for damage or leaks upon receipt. Verify product name and CAS number (704-15-4) on the label.

Store in a dry, cool, and well-ventilated place. Keep container tightly closed to prevent moisture absorption.

Don appropriate PPE as specified. Ensure work is performed in a well-ventilated area or fume hood. Handle as a solid. Avoid generating dust when weighing or transferring. When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Click to download full resolution via product page

Caption: A workflow diagram for the safe handling of Glycylproline.

Disposal Plan
Proper disposal of Glycylproline and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.
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Waste Collection

Disposal Procedure

Unused Glycylproline

Place in a properly labeled, sealed container for chemical waste.

Contaminated PPE (gloves, etc.) and labware

Dispose of through a licensed professional waste disposal service.

Follow all federal, state, and local environmental regulations.

Click to download full resolution via product page

Caption: A step-by-step plan for the disposal of Glycylproline waste.

Important Considerations:

First Aid: In case of eye contact, rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do so. Continue rinsing and consult a doctor.[1][2] For

skin contact, wash off with soap and plenty of water.[2] If inhaled, move the person into fresh

air.[2] If swallowed, rinse mouth with water and do not induce vomiting.[2]

Occupational Exposure Limits: No specific occupational exposure limit values for

Glycylproline have been established.[2] Therefore, it is essential to handle it with care,

minimizing dust generation and ensuring adequate ventilation.

Spills: In the event of a spill, avoid dust formation. Sweep up the spilled solid and place it in a

suitable container for disposal. Ensure the area is well-ventilated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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